Cas no 1785406-42-9 (Methyl 4-amino-4-methylcyclohexane-1-carboxylate)

Methyl 4-amino-4-methylcyclohexane-1-carboxylate is a cyclohexane derivative featuring both an amino and ester functional group, making it a versatile intermediate in organic synthesis. Its rigid cyclohexane backbone provides structural stability, while the 4-amino and 4-methyl substitutions enhance its utility in stereoselective reactions. The methyl ester group offers reactivity for further derivatization, such as hydrolysis or transesterification. This compound is particularly valuable in pharmaceutical and agrochemical research, where its functional groups enable the construction of complex molecules. Its well-defined structure and synthetic flexibility make it a practical choice for applications requiring chiral or conformationally constrained building blocks.
Methyl 4-amino-4-methylcyclohexane-1-carboxylate structure
1785406-42-9 structure
Product Name:Methyl 4-amino-4-methylcyclohexane-1-carboxylate
CAS No:1785406-42-9
MF:C9H17NO2
MW:171.23678278923
CID:5638705
PubChem ID:84766049
Update Time:2025-06-15

Methyl 4-amino-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1785406-42-9
    • methyl 4-amino-4-methylcyclohexane-1-carboxylate
    • EN300-28271119
    • Methyl 4-amino-4-methylcyclohexane-1-carboxylate
    • Inchi: 1S/C9H17NO2/c1-9(10)5-3-7(4-6-9)8(11)12-2/h7H,3-6,10H2,1-2H3
    • InChI Key: IUPXCBBRJDJYSZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CCC(C)(CC1)N)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.3Ų

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Methyl 4-amino-4-methylcyclohexane-1-carboxylate Related Literature

Additional information on Methyl 4-amino-4-methylcyclohexane-1-carboxylate

Methyl 4-amino-4-methylcyclohexane-1-carboxylate (CAS No. 1785406-42-9): A Comprehensive Overview

Methyl 4-amino-4-methylcyclohexane-1-carboxylate (CAS No. 1785406-42-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a cyclohexane ring substituted with an amino group and a methyl group, as well as a carboxylate ester moiety. The combination of these functional groups endows the compound with a range of interesting chemical and physical properties.

The molecular formula of Methyl 4-amino-4-methylcyclohexane-1-carboxylate is C10H19NO2, and its molecular weight is approximately 189.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as cyclohexanone and methylamine. The synthesis process involves several steps, including the formation of the amino-substituted cyclohexane ring and the subsequent esterification to introduce the carboxylate group.

One of the key areas where Methyl 4-amino-4-methylcyclohexane-1-carboxylate has shown promise is in the field of pharmaceutical research. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported that this compound exhibits potent anti-inflammatory properties, making it a candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory effects, Methyl 4-amino-4-methylcyclohexane-1-carboxylate has also been investigated for its neuroprotective properties. A study published in the Journal of Medicinal Chemistry found that this compound can effectively protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is believed to involve the activation of specific signaling pathways that promote cell survival and reduce oxidative stress.

Another area where Methyl 4-amino-4-methylcyclohexane-1-carboxylate has shown potential is in materials science. Due to its unique molecular structure, this compound can be used as a building block for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed a series of polymeric materials using this compound as a monomer. These materials exhibit excellent mechanical strength and thermal stability, making them suitable for applications in electronics, aerospace, and biomedical devices.

The chemical synthesis of Methyl 4-amino-4-methylcyclohexane-1-carboxylate involves several well-established methods. One common approach is to start with cyclohexanone and react it with methylamine to form the amino-substituted cyclohexane ring. This intermediate can then be further modified through esterification reactions to introduce the carboxylate group. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product.

In terms of safety and handling, Methyl 4-amino-4-methylcyclohexane-1-carboxylate should be handled with care in a well-ventilated area. It is important to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound to avoid skin contact or inhalation. Additionally, proper storage conditions should be maintained to ensure the stability and integrity of the material.

The analytical characterization of Methyl 4-amino-4-methylcyclohexane-1-carboxylate can be performed using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for both research and industrial applications.

Recent advancements in computational chemistry have also contributed to our understanding of Methyl 4-amino-4-methylcyclohexane-1-carboxylate. Molecular modeling studies have provided insights into its conformational behavior and interactions with biological targets. These computational tools are invaluable for optimizing the design of new derivatives with enhanced biological activity or improved physical properties.

In conclusion, Methyl 4-amino-4-methylcyclohexane-1-carboxylate (CAS No. 1785406-42-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with valuable chemical and physical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of this compound's behavior and potential uses, it is likely that we will see even more innovative applications emerge in the near future.

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